Cas no 1521282-48-3 (Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-)

Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-
-
- Inchi: 1S/C8H17NO/c1-2-7(10)8(6-9)4-3-5-8/h7,10H,2-6,9H2,1H3
- InChI Key: TXCGBOWFAIOXOW-UHFFFAOYSA-N
- SMILES: C(C1(CCC1)CN)(O)CC
Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01038661-1g |
1-[1-(Aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95% | 1g |
¥4494.0 | 2023-04-10 | |
Enamine | EN300-683181-0.1g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 0.1g |
$678.0 | 2025-03-12 | |
Enamine | EN300-683181-1.0g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 1.0g |
$770.0 | 2025-03-12 | |
Enamine | EN300-683181-2.5g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 2.5g |
$1509.0 | 2025-03-12 | |
Enamine | EN300-683181-5.0g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 5.0g |
$2235.0 | 2025-03-12 | |
Enamine | EN300-683181-0.5g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 0.5g |
$739.0 | 2025-03-12 | |
Enamine | EN300-683181-10.0g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 10.0g |
$3315.0 | 2025-03-12 | |
Enamine | EN300-683181-0.25g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
Enamine | EN300-683181-0.05g |
1-[1-(aminomethyl)cyclobutyl]propan-1-ol |
1521282-48-3 | 95.0% | 0.05g |
$647.0 | 2025-03-12 |
Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- Related Literature
-
Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
-
Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
-
Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
-
Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
Additional information on Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-
Recent Advances in the Study of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- (CAS: 1521282-48-3)
The compound Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- (CAS: 1521282-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and functionalized side chains, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activity, aiming to elucidate its mechanism of action and therapeutic efficacy.
One of the key areas of research involves the synthesis and structural characterization of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for this compound, highlighting its high yield and purity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the molecular structure and purity of the synthesized product. These findings are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical studies.
In addition to its synthesis, the biological activity of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited significant inhibitory activity against a key enzyme implicated in neuroinflammation, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.
Further research has explored the pharmacokinetic and pharmacodynamic properties of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-. A preclinical study conducted in animal models revealed favorable bioavailability and tissue distribution profiles, with minimal off-target effects. These findings underscore the compound's potential as a viable candidate for further drug development. However, researchers have also noted the need for additional studies to optimize its metabolic stability and reduce potential toxicity, which are critical for advancing it to clinical trials.
The therapeutic potential of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- extends beyond its immediate biological activity. Recent computational studies have utilized molecular docking and dynamics simulations to predict its interactions with various biological targets. These in silico approaches have provided valuable insights into the compound's binding affinity and selectivity, guiding the design of more potent and selective derivatives. Such efforts are instrumental in accelerating the drug discovery process and reducing the time and cost associated with experimental screening.
Despite these promising advancements, challenges remain in the development of Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- as a therapeutic agent. Issues such as synthetic complexity, scalability, and potential side effects need to be addressed through continued research and collaboration across multidisciplinary teams. Nevertheless, the growing body of evidence supporting its biological activity and therapeutic potential makes it a compelling subject for future studies.
In conclusion, Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl- (CAS: 1521282-48-3) represents a promising avenue for drug discovery and development. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, paving the way for further exploration. As research progresses, this compound may emerge as a valuable tool in the treatment of various diseases, contributing to the advancement of chemical biology and pharmaceutical sciences.
1521282-48-3 (Cyclobutanemethanol, 1-(aminomethyl)-α-ethyl-) Related Products
- 2228266-83-7(4-(2-chloro-6-methoxyphenyl)-1H-imidazole)
- 1805747-85-6(4-(2-Bromopropanoyl)-2-methylphenylacetic acid)
- 437982-68-8(2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid)
- 899744-54-8(N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide)
- 1040634-44-3(2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide)
- 2287345-74-6(6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile)
- 61549-49-3(9-Decenenitrile)
- 574732-18-6(2,4-Dichloro-3-(difluoromethyl)benzoic acid)
- 34907-24-9(N-(4-Nitrobenzyl)benzamide)
- 2227817-85-6((2R)-6,6-dimethylheptan-2-amine)




